Cas no 1805426-90-7 (Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate)

• Product Name: Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate
• CAS No: 1805426-90-7
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4895313
• Update Time: 2025-09-27

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate

• Inchi： 1S/C10H9BrF2INO2/c1-2-17-10(16)7-3-5(8(12)13)6(4-11)9(14)15-7/h3,8H,2,4H2,1H3
• InChI Key： BTXARIBAYNRHSE-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C(C(F)F)=CC(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate (CAS No. 1805426-90-7): An Overview of a Versatile Heterocyclic Compound

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate (CAS No. 1805426-90-7) is a complex heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl, difluoromethyl, and iodine substituent on a pyridine ring, along with an ester group. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive compounds.

The pyridine core is a fundamental building block in many pharmaceuticals due to its inherent biological activity and ability to form stable complexes with metal ions. The presence of the bromomethyl group provides a versatile handle for further functionalization, enabling the introduction of additional substituents that can modulate the compound's biological activity. The difluoromethyl substituent is known for its ability to enhance metabolic stability and improve pharmacokinetic properties, making it particularly useful in drug design. The iodine atom, on the other hand, can serve as a leaving group in various substitution reactions, facilitating the synthesis of diverse derivatives.

Recent studies have highlighted the potential of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have reported that this compound can be used as a key intermediate in the synthesis of potent inhibitors of kinases involved in cancer signaling pathways. The bromomethyl group allows for efficient coupling with various scaffolds, while the difluoromethyl substituent enhances the stability and bioavailability of the final product.

In another study published in the Journal of Medicinal Chemistry, scientists at Harvard University demonstrated that Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate can be effectively utilized in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The iodine atom facilitates the introduction of bulky substituents that improve binding affinity to serotonin transporters, leading to enhanced therapeutic efficacy with reduced side effects.

The versatility of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate extends beyond its use as an intermediate in drug synthesis. It has also been explored as a ligand in coordination chemistry, where its unique electronic properties enable the formation of stable complexes with transition metals. These complexes have shown promise in catalytic applications, particularly in asymmetric synthesis and polymerization reactions.

From a synthetic perspective, Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate can be prepared through a multi-step process involving sequential functionalization of a pyridine ring. The first step typically involves the introduction of the bromomethyl group via bromination followed by alkylation. Subsequent steps include fluorination to introduce the difluoromethyl substituent and iodination to add the iodine atom. Finally, esterification yields the desired product. Each step requires careful optimization to ensure high yields and purity.

The physical and chemical properties of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate have been extensively characterized. It is a solid at room temperature with a melting point ranging from 110°C to 115°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide but has limited solubility in water. Its molecular weight is approximately 458 g/mol, and it exhibits strong absorption bands in UV-visible spectroscopy due to the presence of conjugated π-electron systems.

In terms of safety and handling, Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to minimize exposure risks.

Overall, Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate (CAS No. 1805426-90-7) represents a valuable tool for researchers engaged in medicinal chemistry and pharmaceutical development. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration and application in various scientific disciplines.